Cas no 100103-31-9 (Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-)

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- structure

100103-31-9 structure

Product Name:Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-

CAS No:100103-31-9

MF:C₁₂H₂₂O

MW:182.302484035492

CID:1124895

PubChem ID:13610334

Update Time:2025-04-20

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl-
- EN300-1156781
- 4-tert-Butyl-3-ethylcyclohexan-1-one
- SCHEMBL4705847
- 100103-31-9
- Inchi： 1S/C12H22O/c1-5-9-8-10(13)6-7-11(9)12(2,3)4/h9,11H,5-8H2,1-4H3
- InChI Key： NTCULBQOQNAPNN-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(C)(C)C)C(CC)C1

Computed Properties

Exact Mass: 182.16716
Monoisotopic Mass: 182.167065321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1156781-0.05g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		0.05g	$827.0	2023-06-09
Enamine	EN300-1156781-0.1g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		0.1g	$867.0	2023-06-09
Enamine	EN300-1156781-0.25g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		0.25g	$906.0	2023-06-09
Enamine	EN300-1156781-0.5g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		0.5g	$946.0	2023-06-09
Enamine	EN300-1156781-1.0g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		1g	$986.0	2023-06-09
Enamine	EN300-1156781-2.5g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		2.5g	$1931.0	2023-06-09
Enamine	EN300-1156781-5.0g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		5g	$2858.0	2023-06-09
Enamine	EN300-1156781-10.0g	4-tert-butyl-3-ethylcyclohexan-1-one	100103-31-9		10g	$4236.0	2023-06-09

Cyclohexanone, 4-(1,1-dimethylethyl)-3-ethyl- Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877

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